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Compound of Interest

Compound Name: VPC-18005

Cat. No.: B10831163 Get Quote

Technical Support Center: VPC-18005
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) regarding the use of VPC-18005, with a particular focus on the impact of its

hygroscopic solvent, Dimethyl Sulfoxide (DMSO), on its activity.

Frequently Asked Questions (FAQs)
Q1: What is VPC-18005 and what is its mechanism of action?

A1: VPC-18005 is a small molecule antagonist of the ETS-related gene (ERG), a transcription

factor frequently overexpressed in prostate cancer.[1][2][3] Its primary mechanism of action

involves directly binding to the ERG-ETS domain, which sterically hinders the binding of ERG

to DNA.[1][2][3][4][5][6] This disruption of the ERG-DNA interaction inhibits the transcription of

ERG target genes, such as SOX9, which are involved in cell migration and invasion.[1][2][3]

Q2: How should I store my VPC-18005 stock solution in DMSO?

A2: To ensure the stability and activity of your VPC-18005 stock solution, it is crucial to adhere

to proper storage conditions. Once dissolved in DMSO, the stock solution should be aliquoted

into smaller, single-use volumes to minimize repeated freeze-thaw cycles.[4] Recommended

storage temperatures and durations are as follows:
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Storage Temperature Duration Special Instructions

-80°C Up to 6 months Protect from light.

-20°C Up to 1 month Protect from light.

Q3: Why is my VPC-18005, dissolved in DMSO, showing inconsistent or reduced activity in my

experiments?

A3: Inconsistent or reduced activity of VPC-18005 can often be attributed to the hygroscopic

nature of its solvent, DMSO. DMSO readily absorbs moisture from the atmosphere.[7][8][9][10]

[11][12][13][14][15] This absorbed water can lead to the precipitation of the compound,

especially after freeze-thaw cycles, thereby lowering the effective concentration of VPC-18005
in your experiments.[9][16]

Q4: What are the visible signs that my DMSO may have absorbed water?

A4: While a definitive test for water content requires analytical methods, there are some

indicators. The freezing point of pure DMSO is 18.5°C (65.3°F).[11] If your DMSO remains

liquid at or slightly below this temperature, it likely contains a significant amount of water.[12]

[17] Additionally, if you observe precipitation or cloudiness in your VPC-18005 stock solution

upon thawing, it is a strong indication of reduced solubility due to water absorption.[9][16]

Troubleshooting Guide
This guide addresses common issues encountered during the handling and use of VPC-18005
dissolved in DMSO.
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Problem Potential Cause Recommended Solution

Reduced or no VPC-18005

activity

1. Degraded Compound:

Improper storage or multiple

freeze-thaw cycles. 2.

Precipitation due to "wet"

DMSO: DMSO has absorbed

atmospheric moisture.[9][15]

[16][17][18]

1. Use a fresh aliquot of the

stock solution. If the problem

persists, prepare a new stock

solution from solid VPC-18005.

2. Prepare a fresh stock

solution using a new, sealed

bottle of anhydrous, high-purity

DMSO.[19]

Inconsistent results between

experiments

1. Variable water content in

DMSO: Different aliquots or

preparations have varying

levels of water contamination.

2. Incomplete dissolution of

VPC-18005: The compound is

not fully dissolved in the stock

solution.

1. Implement standardized

procedures for handling DMSO

to minimize water absorption

(see Experimental Protocols).

2. Ensure complete dissolution

by gentle warming (e.g., 37°C)

or sonication in a water bath.

[19][20] Visually inspect for any

particulate matter before use.

Precipitation observed in stock

solution upon thawing

1. Supersaturation and

crystallization: Water in DMSO

lowers the solubility of VPC-

18005, leading to precipitation.

[9][16]

1. Try to redissolve the

precipitate by gentle warming

and vortexing. If this fails, it is

best to discard the solution

and prepare a fresh stock with

anhydrous DMSO.

Experimental Protocols
Protocol 1: Preparation of VPC-18005 Stock Solution

Materials:

VPC-18005 (solid)

Anhydrous, high-purity DMSO (new, sealed bottle)
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Sterile, amber microcentrifuge tubes

Calibrated pipettes

Procedure:

1. Allow the vial of solid VPC-18005 and the sealed bottle of anhydrous DMSO to equilibrate

to room temperature.

2. In a sterile environment, add the calculated volume of anhydrous DMSO to the vial of

VPC-18005 to achieve the desired stock concentration (e.g., 10 mM).

3. Cap the vial tightly and vortex for 1-2 minutes to facilitate dissolution.

4. If necessary, sonicate the vial in a water bath for 5-10 minutes or gently warm it at 37°C to

ensure complete dissolution.

5. Visually inspect the solution to confirm it is clear and free of any precipitates.

6. Aliquot the stock solution into single-use volumes in sterile, amber microcentrifuge tubes.

7. Store the aliquots at -80°C for long-term storage or -20°C for short-term storage, protected

from light.

Protocol 2: Best Practices for Handling Hygroscopic DMSO

Storage: Always store DMSO in its original, tightly sealed container in a dry, cool place.[7]

Dispensing: When dispensing DMSO, do so quickly and in a low-humidity environment if

possible. Immediately and securely reseal the container after use.[7]

Avoid Contamination: Use only dry, clean pipette tips and glassware when working with

DMSO to prevent the introduction of water.

Use Fresh DMSO: For preparing stock solutions of sensitive compounds like VPC-18005, it

is highly recommended to use a new, unopened bottle of anhydrous DMSO.[19]
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Caption: VPC-18005 signaling pathway.
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Caption: Experimental workflow for using VPC-18005.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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